Cas no 73033-85-9 ( )
structure
Product Name:
CAS No:73033-85-9
MF:C19H29NO
MW:287.439665555954
CID:977746
PubChem ID:282908
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 10a,12a-dimethyl-2,3,4,4a,4b,5,6,9,10,10b,11,12-dodecahydro-1H-naphtho[2,1-f]quinolin-8-one
- 17A-aza-D-homo-androst-4-en-3-one
- DTXSID90300440
- NSC-137010
- NSC137010
- 10a,12a-dimethyl-1,3,4,4a,4b,5,6,9,10,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]quinolin-8(2h)-one
- 73033-85-9
-
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- Inchi: 1S/C19H29NO/c1-18-9-7-14(21)12-13(18)5-6-15-16(18)8-10-19(2)17(15)4-3-11-20-19/h12,15-17,20H,3-11H2,1-2H3
- InChI Key: HYUTYRXYVVDGMI-UHFFFAOYSA-N
- SMILES: O=C1C=C2CCC3C4CCCNC4(C)CCC3C2(C)CC1
Computed Properties
- Exact Mass: 287.22500
- Monoisotopic Mass: 287.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 419.7°C at 760 mmHg
- Flash Point: 137.4°C
- Refractive Index: 1.552
- PSA: 29.10000
- LogP: 4.18910
Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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